Cas no 2680537-31-7 (N-methyl-1-(1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride)

• Product Name: N-methyl-1-(1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride
• CAS No: 2680537-31-7
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD34183363
• CID: 5652434
• PubChem ID: 165909634
• Update Time: 2025-06-07

N-methyl-1-(1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28257312
• 2680537-31-7
• N-methyl-1-(1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride

• MDL： MFCD34183363
• Inchi： 1S/C7H11N3.2ClH/c1-8-7(3-4-7)6-2-5-9-10-6;;/h2,5,8H,3-4H2,1H3,(H,9,10);2*1H
• InChI Key： DQDZORKUXRJWDB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)C1(C2=CC=NN2)CC1

Computed Properties

• Exact Mass: 209.0486528g/mol
• Monoisotopic Mass: 209.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Additional information on N-methyl-1-(1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride

Introduction to N-methyl-1-(1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride (CAS No. 2680537-31-7)

N-methyl-1-(1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride, a compound with the chemical formula C₈H₁₂N₄.Cl₂, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyrazole ring and a cyclopropane moiety makes it an intriguing candidate for further investigation.

The CAS number 2680537-31-7 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The name N-methyl-1-(1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride encapsulates its chemical structure, highlighting key functional groups that contribute to its reactivity and biological activity. The dihydrochloride salt form indicates that the compound is stabilized by two chloride ions, which can influence its solubility and pharmacokinetic properties.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The pyrazole ring in N-methyl-1-(1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride is a key pharmacophore that interacts with biological targets, modulating cellular processes.

The cyclopropane moiety is another significant feature of this compound. Cyclopropanes are known for their strained three-membered ring structure, which can enhance binding affinity to biological targets. This structural motif has been successfully incorporated into various drug candidates, demonstrating its potential in improving drug efficacy. The combination of the pyrazole and cyclopropane moieties in N-methyl-1-(1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride suggests a multifaceted approach to drug design.

Recent studies have explored the pharmacological properties of N-methyl-substituted pyrazole derivatives. These compounds have been found to exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, some derivatives have shown potential as kinase inhibitors, which are crucial in targeting cancer-related signaling pathways. The N-methyl group in the compound's structure may play a role in modulating its pharmacological activity by influencing electronic properties and steric interactions.

The dihydrochloride form of the compound enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. The chloride ions may also participate in hydrogen bonding interactions with biological targets, further contributing to the compound's binding affinity.

In conclusion, N-methyl-1-(1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride (CAS No. 2680537-31-7) is a promising compound with unique structural features that make it an attractive candidate for further pharmaceutical research. Its combination of a pyrazole ring, a cyclopropane moiety, and an N-methyl group positions it as a versatile molecule for developing novel therapeutic agents. Ongoing research aims to elucidate its mechanism of action and explore its potential applications in treating various diseases.